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Compound of Interest

tert-Butyl (3-
Compound Name:
hydroxycyclopentyl)carbamate

Cat. No.: B153004

Essential Safety and Handling Guide for tert-Butyl
(3-hydroxycyclopentyl)carbamate

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and logistical information for the handling and disposal of tert-Butyl
(3-hydroxycyclopentyl)carbamate (CAS No: 225641-84-9). It is intended for researchers,
scientists, and professionals in drug development to ensure a secure research environment.

Hazard Identification and Classification

Tert-Butyl (3-hydroxycyclopentyl)carbamate is classified as harmful if swallowed and may
cause skin, eye, and respiratory irritation.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[1]
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Hazard Pictogram:

e GHSO07 (Exclamation Mark)[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Property Value Source
Molecular Formula C10H19NO3 [1][4]
Molecular Weight 201.26 g/mol [1][5]
Physical Form Solid

Density 1.08 + 0.1 g/cm? (Predicted) [4]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling tert-Butyl (3-hydroxycyclopentyl)carbamate.[1][2]
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
eyeglasses as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[6]

To prevent eye contact which

can cause serious irritation.[2]

Hand Protection

Appropriate protective gloves

(e.qg., nitrile rubber).

To prevent skin contact and
irritation.[2][6]

Body Protection

Wear appropriate protective
clothing, such as a lab coat, to

prevent skin exposure.[6]

To protect against accidental

spills and skin contact.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator is required if dusts
are generated or if irritation is

experienced.[6]

To prevent respiratory tract

irritation from dust or aerosols.

[2]

Safe Handling and Storage Protocol

Adherence to the following procedures is crucial for the safe handling and storage of this

compound.

Preparation:

[6]

Handling:

Don the appropriate PPE as specified in the table above.

Ensure all safety precautions have been read and understood.
Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Confirm that eyewash stations and safety showers are in close proximity to the workstation.
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e Avoid contact with eyes, skin, and clothing.[1][2]
e Minimize dust generation and accumulation.[1]
e Do not inhale the substance.[2]

o Use only non-sparking tools and take measures to prevent the build-up of electrostatic
charge.[2]

After Handling:

e Wash hands and face thoroughly after handling.[2]

 Remove contaminated clothing and wash it before reuse.[2]

e Do not eat, drink, or smoke in work areas.[2]

Storage:

» Store in a well-ventilated place and keep the container tightly closed.[2]
e Recommended storage is in a dry area at 2-8°C.[1]

e Incompatible with strong oxidizing agents.

First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing has
Inhalation stopped, give artificial respiration. Consult a

physician.[1]

Wash off with soap and plenty of water. Take off
Skin Contact contaminated clothing immediately. If skin

irritation occurs, seek medical advice.[1][2]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

physician.[1][2]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Immediately call a

POISON CENTER or doctor.[1][2]

Spill and Disposal Procedures

Spill Management:

Evacuate personnel to safe areas.

Wear appropriate PPE, including respiratory protection.[7]

Avoid dust formation.

Sweep up the material and place it into a suitable, closed container for disposal.[1] Do not let
the product enter drains.[1]

Disposal:

» Dispose of the chemical and its container at a hazardous waste disposal site.[2]

o Disposal must be in accordance with local, regional, and national regulations.
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Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of tert-Butyl (3-
hydroxycyclopentyl)carbamate, from preparation to post-handling procedures.
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Caption: Logical workflow for the safe handling of tert-Butyl (3-
hydroxycyclopentyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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